Cas no 2172212-59-6 (2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid
• CAS No: 2172212-59-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6318015
• PubChem ID: 165808219
• Update Time: 2025-10-30

2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid
• 2172212-59-6
• EN300-1502160
• 2-{3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl}acetic acid

• Inchi： 1S/C27H32N2O5/c30-25(29-19-13-12-18(15-19)16-26(31)32)11-5-6-14-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FXNZQEXQNRHKRF-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid

2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic Acid: A Comprehensive Overview

The compound with CAS No 2172212-59-6, known as 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and functional groups, which make it a valuable tool in fields such as pharmaceuticals, biotechnology, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, leading to innovative applications.

The molecular structure of this compound is characterized by a cyclopentane ring substituted with a pentanamide group, which is further modified by a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the compound's reactivity and stability. The presence of the Fmoc group allows for precise control over the molecule's functionality, making it an ideal candidate for use in bioconjugation reactions and catalytic processes. Recent studies have demonstrated its effectiveness as a versatile building block in the construction of complex biomolecules.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of Fmoc chemistry ensures high yields and excellent regioselectivity during the synthesis. Researchers have recently optimized these protocols to enhance scalability, making it feasible for large-scale production in industries such as drug discovery and chemical manufacturing.

The application of this compound extends beyond traditional chemical synthesis. Its ability to act as a linker in bioconjugate chemistry has been exploited in the development of novel drug delivery systems. For instance, studies published in 2023 highlight its role in creating targeted drug carriers that enhance the efficacy of anticancer agents by reducing systemic toxicity. Additionally, its compatibility with various biological systems makes it a promising candidate for use in biosensors and diagnostics.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it suitable for applications where eco-friendliness is a priority. Furthermore, its degradation pathways have been investigated, revealing that it undergoes rapid hydrolysis under physiological conditions, which aligns with current trends toward sustainable chemistry.

In conclusion, the compound with CAS No 2172212-59-6 represents a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and promising application potential, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this molecule, its role in shaping future innovations across industries is expected to grow substantially.